![molecular formula C10H13BrN2O2 B7815321 4-bromo-N-butyl-2-nitroaniline](/img/structure/B7815321.png)
4-bromo-N-butyl-2-nitroaniline
Overview
Description
4-bromo-N-butyl-2-nitroaniline is a useful research compound. Its molecular formula is C10H13BrN2O2 and its molecular weight is 273.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Phase Equilibria and Crystallization Studies
4-bromo-2-nitroaniline has been studied in the context of phase equilibria and crystallization. The phase diagram of a urea–4-bromo-2-nitroaniline system was analyzed, revealing a large miscibility gap along with the formation of a eutectic and a monotectic. The formation of a solid solution of 4-bromo-2-nitroaniline in urea was examined using powder X-ray diffraction technique. Various thermodynamic parameters were calculated, and the solid–liquid interfacial energy was determined, discussing its effects on the morphological change of microstructure of monotectic and eutectic (Reddi et al., 2012).
Synthesis of Water-Soluble Stable Free Radical
In another study, the hetero-Cope rearrangement of a related compound, 4-tert-butyl-phenyl-tert-butylhydroxylamine, provided access to an ortho-bromoaniline, which was then converted to a new highly water-soluble nitroxide. This synthesis process highlights the potential utility of bromoaniline derivatives in creating stable free radicals with significant water solubility (Marx & Rassat, 2002).
Green Synthesis and Urease Inhibition
A study reported the green synthesis of a Schiff base compound using a derivative of 4-bromo-2-nitroaniline. The synthesized compound showed significant urease inhibitory activity, suggesting its potential application in medicine and agriculture. The synthesis was performed through a solvent-free mechanochemical method, highlighting an environmentally friendly approach (Zulfiqar et al., 2020).
Molecular Probes and Biomedical Research
Nitroxides, including derivatives of bromoanilines, are widely used as molecular probes and labels in various research fields such as biophysics, structural biology, and biomedical research. The study of nitroxides derived from 4-bromo-2-nitroaniline can provide insights into their thermal stability and redox properties, which are crucial for their application in these fields (Zhurko et al., 2020).
Properties
IUPAC Name |
4-bromo-N-butyl-2-nitroaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O2/c1-2-3-6-12-9-5-4-8(11)7-10(9)13(14)15/h4-5,7,12H,2-3,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBDSMKOOMVBSMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=C(C=C(C=C1)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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